3-Butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one

• IUPAC Name: 3-butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one
• InChI: InChI=1S/C25H26ClN5O3S/c1-2-3-8-30-24(33)20-14-19(29-9-11-34-12-10-29)5-6-21(20)28-25(30)35-16-18-13-23(32)31-15-17(26)4-7-22(31)27-18/h4-7,13-15H,2-3,8-12,16H2,1H3
• InChI Key: MDHDAAKAWCZRHB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CC(=C2)N3CCOCC3)N=C1SCC4=CC(=O)N5C=C(C=CC5=N4)Cl
• Molecular Formula: C25H26ClN5O3S
• Molecular Weight: 512.0 g/mol

Description

The compound “3-Butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one” is a complex organic molecule that contains several heterocyclic rings, including a pyrido[1,2-a]pyrimidinone and a quinazolinone. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Scientific Research Applications

Synthetic Methods and Characterization

Quinazolinone derivatives, including those with morpholine and pyrimidinone moieties, are synthesized through various synthetic methods, showcasing the chemical versatility and potential for generating a wide range of biologically active compounds. For example, a study details the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, indicating the broad synthetic interest in quinazolinone-related structures for probing pharmacological activities (R. Zaki, S. M. Radwan, A. El-Dean, 2017).

Pharmacological Applications

Quinazolinones and their derivatives are explored for their pharmacological applications, particularly as anti-inflammatory and analgesic agents. This reflects the potential for compounds like "3-Butyl-2-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-6-morpholin-4-ylquinazolin-4-one" to be investigated for similar biological activities. A study synthesizing novel 4(3H)-quinazolinone derivatives evaluated them for anti-inflammatory and analgesic activities, highlighting the therapeutic potential of such molecules (A. A. Farag et al., 2012).

Antimicrobial Activity

The antimicrobial activity of quinazolinone derivatives, including those with additional substituents like pyrimidine or morpholine, is a significant area of research. These compounds have been synthesized and evaluated against a range of bacterial and fungal strains, showcasing their potential as antimicrobial agents. For instance, a study involving the synthesis of pyrimidine-triazole derivatives from a morpholinone molecule and their evaluation against selected bacterial and fungal strains demonstrates this application (J.J. Majithiya, B. Bheshdadia, 2022).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many pyrido[1,2-a]pyrimidinones and quinazolinones have biological activity and are used in medicinal chemistry. They could act as enzyme inhibitors or receptor ligands, but without specific studies on this compound, it’s impossible to say for sure.